4-{5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-yl}-1-(2,4,6-trimethylbenzoyl)piperidine
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Description
4-{5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-yl}-1-(2,4,6-trimethylbenzoyl)piperidine is a useful research compound. Its molecular formula is C25H26F3N3O and its molecular weight is 441.498. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research has demonstrated various methods for synthesizing pyrazoline derivatives, including [4-[3-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-yl]piperidin-1-yl]-(2,4,6-trimethylphenyl)methanone, highlighting their potential in antimicrobial and phytotoxic screenings. Techniques such as microwave-assisted synthesis offer efficient, environmentally friendly methods with higher yields, showcasing the chemical's versatility and the interest in its structural analysis (Mumtaz et al., 2015; Ravula et al., 2016).
Antimicrobial and Antifungal Activities
Pyrazoline derivatives, including those structurally related to the specified chemical, have been identified as potent antimicrobial and antifungal agents. Their synthesis and biological evaluation reveal significant activity against a range of pathogens, offering promising leads for the development of new therapeutic agents (Sanjeeva et al., 2022; Kumar et al., 2012).
Enzyme Inhibitory Activity and Molecular Docking
Studies have also focused on the enzyme inhibitory activities of these compounds, with molecular docking analyses revealing significant interactions at enzyme active sites. This research suggests potential for these chemicals in the development of enzyme inhibitors, which could have applications in treating diseases or in agricultural settings (Cetin et al., 2021).
Structural Characterization and Theoretical Calculations
Further research has explored the structural characterization and theoretical calculations of related pyrazole derivatives, highlighting their stability, optical properties, and potential for applications in materials science. These studies provide insight into the molecular structure and properties of these compounds, supporting their potential in various scientific and industrial applications (Karthik et al., 2021).
Properties
IUPAC Name |
[4-[3-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-yl]piperidin-1-yl]-(2,4,6-trimethylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26F3N3O/c1-15-11-16(2)23(17(3)12-15)24(32)31-9-7-18(8-10-31)21-14-22(30-29-21)19-5-4-6-20(13-19)25(26,27)28/h4-6,11-14,18H,7-10H2,1-3H3,(H,29,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMVCVUWNPXMYAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)C(=O)N2CCC(CC2)C3=CC(=NN3)C4=CC(=CC=C4)C(F)(F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.